Gne-617

• Molecular Formula: C21H15F2N3O3S
• Molecular Weight: 427.4 g/mol
• InChI: InChI=1S/C21H15F2N3O3S/c22-16-9-17(23)11-19(10-16)30(28,29)18-4-1-14(2-5-18)12-25-21(27)15-3-6-20-24-7-8-26(20)13-15/h1-11,13H,12H2,(H,25,27)
• InChIKey: XRDVXQQZLHVEQZ-UHFFFAOYSA-N

GNE-617: A Well-Characterized Orally Bioavailable NAMPT Inhibitor

GNE-617 is a synthetic small-molecule inhibitor of nicotinamide phosphoribosyltransferase (NAMPT), the rate-limiting enzyme in the NAD⁺ salvage pathway [1]. It inhibits NAMPT with an IC₅₀ of 5 nM in biochemical assays and depletes cellular NAD⁺ pools in cancer cells, leading to oncosis-mediated cell death [2][3]. GNE-617 is orally bioavailable and has demonstrated tumor regression in multiple xenograft models, including colorectal, fibrosarcoma, prostate, and pancreatic cancers [4]. Its mechanism, pharmacokinetics, metabolic liabilities, and resistance profile are extensively documented across numerous peer-reviewed studies, providing a robust reference point for NAMPT-targeted drug discovery and chemical biology applications [5][6].

NAD⁺ salvage pathway inhibition studies

Cell-based NAD⁺ depletion and oncosis models

Xenograft model-response endpoint evaluation

Oral exposure-model interpretation

• [1] Zheng X, Bauer P, Baumeister T, et al. Structure-based discovery of novel amide-containing nicotinamide phosphoribosyltransferase (Nampt) inhibitors. J Med Chem. 2013;56(16):6413-6433. View Source
• [2] Del Nagro C, Xiao Y, Oeh J, et al. Abstract C150: Depletion of cellular NAD using the NAMPT inhibitor GNE-617 leads to oncosis blister cell death. Mol Cancer Ther. 2013;12(11_Supplement):C150. View Source
• [3] Oh A, Ho YC, Zak M, et al. Structural and biochemical analyses of the catalysis and potency impact of inhibitor phosphoribosylation by human nicotinamide phosphoribosyltransferase. ChemBioChem. 2014;15(8):1121-1130. View Source
• [4] Shames DS, Elkins K, Walter K, et al. Loss of NAPRT1 expression by tumor-specific promoter methylation provides a novel predictive biomarker for NAMPT inhibitors. Clin Cancer Res. 2013;19(24):6912-6923. View Source
• [5] Liederer BM, Cheong J, Chou KJ, et al. Preclinical assessment of the ADME, efficacy and drug-drug interaction potential of a novel NAMPT inhibitor. Xenobiotica. 2019;49(10):1188-1201. View Source
• [6] Zak M, Liederer BM, Sampath D, et al. Identification of nicotinamide phosphoribosyltransferase (NAMPT) inhibitors with no evidence of CYP3A4 time-dependent inhibition and improved aqueous solubility. Bioorg Med Chem Lett. 2015;25(3):529-541. View Source

Why Generic NAMPT Inhibitors Cannot Replace GNE-617

NAMPT inhibitors are not functionally interchangeable. GNE-617's cellular potency is uniquely dependent on its metabolic activation by the NAMPT enzyme itself, forming a phosphoribosylated adduct that drives tight-binding product inhibition, a property not shared by all inhibitors [1]. This mechanism directly impacts cytotoxicity and resistance profiles: a biochemically equipotent isomer, GNE-643, shows significantly weaker cellular activity due to altered adduct conformation [1]. Furthermore, GNE-617 possesses distinct CYP3A4 time-dependent inhibition and solubility liabilities that have been deliberately engineered out of later-generation analogs, meaning that procurement of a generic 'NAMPT inhibitor' without specifying GNE-617 will yield a compound with a fundamentally different pharmacological fingerprint, confounding experimental reproducibility and translational relevance [2].

Metabolic Activation Dependency

Phosphoribosylation by NAMPT is required for tight-binding inhibition; analogs lacking this mechanism may show reduced cellular potency.

Isomer Cellular Activity Mismatch

GNE-643, a structural isomer, is biochemically equipotent but significantly less active in cells; adduct conformation may drive target engagement.

ADME Profile Divergence

CYP3A4 TDI and low solubility are characteristic liabilities of GNE-617; later inhibitors may have improved ADME profiles, limiting direct comparison.

• [1] Oh A, Ho YC, Zak M, et al. Structural and biochemical analyses of the catalysis and potency impact of inhibitor phosphoribosylation by human nicotinamide phosphoribosyltransferase. ChemBioChem. 2014;15(8):1121-1130. View Source
• [2] Zak M, Liederer BM, Sampath D, et al. Identification of nicotinamide phosphoribosyltransferase (NAMPT) inhibitors with no evidence of CYP3A4 time-dependent inhibition and improved aqueous solubility. Bioorg Med Chem Lett. 2015;25(3):529-541. View Source

GNE-617 vs. Closest Analogs: Quantitative Differentiation Evidence

Cellular Cytotoxicity Advantage Over GNE-643

GNE-617 and its structural isomer GNE-643 are biochemically equipotent against the NAMPT enzyme. However, in cellular assays, GNE-617 is significantly more cytotoxic. This discrepancy arises because both compounds are phosphoribosylated by NAMPT, but the resulting adduct of GNE-643 adopts an altered conformation that weakens its association with the enzyme, impairing cellular target engagement [1]. This demonstrates that biochemical IC₅₀ alone is insufficient to predict cellular efficacy among NAMPT inhibitors, and GNE-617 offers a superior cellular phenotype for studies requiring robust NAD⁺ depletion.

Cellular Cytotoxicity vs GNE-643

Head-to-head

GNE-617: A2780 IC₅₀ 10–32 nM; GNE-643: significantly weaker cytotoxicity despite biochemical IC₅₀ ≈10 nM

Supports cellular target-engagement endpoint evaluation

Phosphoribosylated adduct conformation differs (PDB 4L4M)

Evidence Dimension	Cellular cytotoxicity (NAMPT-dependent cell killing)
Target Compound Data	GNE-617: Potent cytotoxicity in multiple cancer cell lines (e.g., A2780 cell proliferation IC₅₀ = 10-32 nM) [2]
Comparator Or Baseline	GNE-643: Biochemically equipotent (NAMPT IC₅₀ ≈ 10 nM) but displays significantly weaker cytotoxicity relative to GNE-617 [1]
Quantified Difference	GNE-617 is considerably more cytotoxic than GNE-643 despite equivalent biochemical inhibition of NAMPT. The difference is attributed to the stability of the phosphoribosylated inhibitor-NAMPT complex [1].
Conditions	NAMPT biochemical inhibition assay and cell viability assays (A2780 and other cancer cell lines); structural analysis via X-ray crystallography of adduct-bound NAMPT complexes [1][3].

Why This Matters

For researchers investigating the cellular consequences of NAMPT inhibition, GNE-617 provides a functional cellular phenotype that is absent in closely related chemical matter like GNE-643, ensuring experimental outcomes reflect robust target engagement rather than biochemical inhibition alone.

• [1] Oh A, Ho YC, Zak M, et al. Structural and biochemical analyses of the catalysis and potency impact of inhibitor phosphoribosylation by human nicotinamide phosphoribosyltransferase. ChemBioChem. 2014;15(8):1121-1130. View Source
• [2] Zheng X, Bauer P, Baumeister T, et al. Structure-based discovery of novel amide-containing nicotinamide phosphoribosyltransferase (Nampt) inhibitors. J Med Chem. 2013;56(16):6413-6433. View Source
• [3] RCSB PDB. 4L4M: Structural Analysis of a Phosphoribosylated Inhibitor in Complex with Human Nicotinamide Phosphoribosyltransferase. View Source

Expert-Annotated Selectivity and Off-Target Profile

The Chemical Probes Portal, an expert-curated resource for evaluating the quality of chemical tools, has assessed GNE-617. It reports a NAMPT biochemical IC₅₀ of 5 nM. Crucially, it provides quantitative off-target profiling data: GNE-617 inhibits CYP2C9 with an IC₅₀ of 200 nM, but shows no significant inhibition (IC₅₀ >10 µM) against a panel of other CYPs including 1A2, 2C19, 2D6, and 3A4 in standard assays [1]. This defined selectivity profile contrasts with earlier-generation NAMPT inhibitors like FK866, for which such comprehensive public annotation is often lacking, enabling researchers to better interpret cellular and in vivo data.

CYP Off-Target Selectivity

Reported

CYP2C9 IC₅₀ 200 nM; CYP1A2, 2C19, 2D6, 3A4 >10 µM

Supports off-target profiling for experimental design

Chemical Probes Portal expert annotation

Evidence Dimension	In vitro off-target selectivity (CYP inhibition panel)
Target Compound Data	GNE-617: CYP2C9 IC₅₀ = 200 nM; CYP1A2, 2C19, 2D6, 3A4 IC₅₀ >10 µM [1]
Comparator Or Baseline	FK866 (APO866): Publicly available, expert-annotated CYP inhibition panel data are not readily accessible for direct comparison [2].
Quantified Difference	GNE-617 demonstrates a moderate interaction with CYP2C9, but is clean against the other major CYPs tested. The absence of comparable public data for some older probes makes GNE-617 a more transparent choice.
Conditions	CYP inhibition assays using human liver microsomes with probe substrates, data reviewed and posted by the Chemical Probes Portal expert panel [1].

Why This Matters

For studies where drug-drug interaction potential or metabolic stability is a concern, the benchmarked CYP profile of GNE-617 allows for informed experimental design, a level of characterization not uniformly available for all NAMPT inhibitors.

• [1] Chemical Probes Portal. Probe: GNE-617. Last updated: 2023-10-24. View Source
• [2] Ogino Y, Sato A, Uchiumi F, Tanuma S. Cross resistance to diverse anticancer nicotinamide phosphoribosyltransferase inhibitors induced by FK866 treatment. Oncotarget. 2018;9(23):16451-16461. View Source

Differential Resistance Profile vs. FK866 in Colon Cancer

In an FK866-resistant HCT116 colon cancer cell line (HCT116RFK866), cross-resistance to multiple NAMPT inhibitors was systematically evaluated. FK866 showed a resistance index (RI) of 627-fold, indicating the mutant cells were 627 times less sensitive compared to the parental line. GNE-617 also showed cross-resistance, but with an RI of 627 as well, while the structurally distinct GMX1778 (CHS-828) had a lower RI of approximately 4.7 and STF-118804 an RI of 7.8 [1]. This demonstrates that resistance to FK866 does not confer universal resistance to all NAMPT inhibitors, and the magnitude of cross-resistance varies by chemotype. The resistance mutation K342R in NAMPT differentially affects inhibitor binding, providing a valuable tool compound for studying structure-based resistance mechanisms.

Cross-Resistance vs FK866

Head-to-head

GNE-617 RI = 627; FK866 RI = 6,650; GMX1778 RI = 4.7 (K342R mutant)

Supports K342R mutation resistance mechanism studies

HCT116RFK866 model, 10-day treatment

Evidence Dimension	Resistance index (EC₅₀ HCT116RFK866 / EC₅₀ parental HCT116) after 10-day treatment
Target Compound Data	GNE-617: Resistance Index = 627; Parental EC₅₀ = 4.5 nM, Resistant EC₅₀ = 2.8 µM [1]
Comparator Or Baseline	FK866: Resistance Index = 6,650; GMX1778 (CHS-828): Resistance Index = 4.7; STF-118804: Resistance Index = 7.8 [1]
Quantified Difference	The K342R mutation dramatically reduces sensitivity to FK866 (6,650-fold) but has a less pronounced effect on GNE-617 (627-fold) and minimal impact on GMX1778 (4.7-fold) or STF-118804 (7.8-fold). GNE-617 occupies an intermediate cross-resistance position.
Conditions	HCT116 colorectal carcinoma cell lines (parental and FK866-resistant variant); cell viability assessed after 10-day drug exposure; EC₅₀ values determined from dose-response curves [1].

Why This Matters

Researchers studying acquired resistance to NAMPT inhibitors can use GNE-617 as a tool to interrogate the K342R-mediated resistance mechanism, as it retains partial activity, unlike FK866, and can be compared to less affected inhibitors.

• [1] Ogino Y, Sato A, Uchiumi F, Tanuma S. Cross resistance to diverse anticancer nicotinamide phosphoribosyltransferase inhibitors induced by FK866 treatment. Oncotarget. 2018;9(23):16451-16461. View Source

Vulnerability of Small Cell Lung Cancer Lines vs. FK866

A study comparing the sensitivity of small cell lung cancer (SCLC) and non-small cell lung cancer (NSCLC) lines to NAMPT inhibitors found that SCLC lines were significantly more vulnerable. At a fixed concentration of 20 nM, GNE-617 showed a statistically significant difference in relative cell numbers between SCLC and NSCLC lines (P = 0.0045), similar to FK866 (P = 0.0069). Both compounds were effective in SCLC, but the data suggests GNE-617 is slightly more discriminatory [1]. This provides a quantitative, disease-relevant context for selecting between NAMPT inhibitors.

SCLC Sensitivity

Reported

P = 0.0045 (SCLC vs NSCLC at 20 nM)

Supports SCLC sensitivity differentiation

7 SCLC, 8 NSCLC cell lines

Evidence Dimension	Differential sensitivity of SCLC vs. NSCLC cell lines (relative cell number after 4-day treatment with 20 nM inhibitor)
Target Compound Data	GNE-617: 7 SCLC lines vs. 8 NSCLC lines; P = 0.0045 [1]
Comparator Or Baseline	FK866: 8 SCLC lines vs. 8 NSCLC lines; P = 0.0069; TLM-118: P = 0.0073 [1]
Quantified Difference	GNE-617 yielded the lowest P-value among the three inhibitors tested, indicating a statistically more robust differentiation between SCLC and NSCLC sensitivity at the tested concentration.
Conditions	Cell culture: 7-8 SCLC and 8 NSCLC lines, treated with each inhibitor at 20 nM for 4 days; cell number quantified relative to day 0; statistical comparison via appropriate test [1].

Why This Matters

For translational research focused on SCLC, GNE-617 provides a validated tool to exploit the NAD⁺ salvage addiction of this tumor type, with a slightly stronger statistical separation from NSCLC than FK866, aiding in biomarker-driven hypothesis testing.

• [1] Nature Communications. Niacin restriction with NAMPT-inhibition is synthetic lethal to neuroendocrine carcinoma. 2023. Figure 2. View Source

Characterized Metabolic Liability: CYP3A4 TDI and Low Solubility

GNE-617 was identified as a lead compound that exhibits potent CYP3A4 time-dependent inhibition (TDI) and low aqueous solubility. Metabolite identification studies traced the TDI liability to its imidazopyridine moiety [1]. This finding directly motivated an optimization campaign that resulted in Compound 42, which eliminated CYP3A4 TDI and improved solubility while retaining in vivo efficacy [1]. Therefore, GNE-617 serves as a critical reference compound with known liabilities, making it essential for studies focused on understanding or modeling the impact of CYP3A4 TDI and for validating improved next-generation NAMPT inhibitors.

CYP3A4 TDI & Solubility

Cross-study comparable

GNE-617: CYP3A4 TDI-positive, low solubility; Compound 42: TDI-negative, improved solubility

Supports ADME liability benchmarking

Imidazopyridine moiety implicated in TDI

Evidence Dimension	CYP3A4 time-dependent inhibition and aqueous solubility
Target Compound Data	GNE-617: Exhibits potent CYP3A4 TDI and low aqueous solubility; imidazopyridine moiety identified as the structural alert [1].
Comparator Or Baseline	Compound 42: No evidence of CYP3A4 TDI; significantly improved aqueous solubility; retains robust tumor xenograft efficacy [1].
Quantified Difference	GNE-617 is TDI-positive, whereas Compound 42 is TDI-negative. Exact solubility fold-improvement is not provided in the abstract, but the improvement was significant enough to be a key outcome of the optimization program [1].
Conditions	CYP3A4 TDI assessed in human liver microsomes; aqueous solubility measured at pH 7.4; in vivo efficacy in mouse xenograft models [1].

Why This Matters

GNE-617 is the preferred compound for positive control experiments in CYP3A4 TDI assays and for use as a benchmark when evaluating the ADME improvements of novel NAMPT inhibitors, as its profile is explicitly documented in the peer-reviewed optimization literature.

• [1] Zak M, Liederer BM, Sampath D, et al. Identification of nicotinamide phosphoribosyltransferase (NAMPT) inhibitors with no evidence of CYP3A4 time-dependent inhibition and improved aqueous solubility. Bioorg Med Chem Lett. 2015;25(3):529-541. View Source

Optimal Research and Industrial Application Scenarios

Mechanistic Studies of Phosphoribosylation-Dependent Cell Death

GNE-617 is the ideal tool for investigating the cellular consequences of NAMPT inhibition that are specifically mediated by phosphoribosylated adduct formation. The direct comparison with GNE-643, which forms an adduct that does not confer equivalent cellular potency, allows researchers to decouple biochemical inhibition from functional target engagement [1]. This scenario is validated by the crystallographic evidence of the pRib-GNE-617:NAMPT complex and the differential cytotoxicity data [2].

Acquired Resistance Modeling with K342R NAMPT Mutation

The HCT116RFK866 cell line with the K342R mutation provides a defined system to study NAMPT inhibitor cross-resistance. GNE-617's intermediate resistance index of 627-fold, compared to FK866's 6,650-fold and GMX1778's 4.7-fold, makes it a valuable probe for structure-based resistance mechanism studies [1]. Researchers can use GNE-617 to understand how specific point mutations alter inhibitor binding and to screen for compounds that overcome this resistance.

ADME/Tox Benchmarking and CYP3A4 TDI Screening

Given its well-characterized CYP3A4 time-dependent inhibition and low aqueous solubility, GNE-617 serves as a validated positive control for ADME/Tox screening cascades. Medicinal chemistry teams optimizing novel NAMPT inhibitors can use GNE-617 as a reference point to demonstrate improvements in TDI and solubility, as was done in the discovery of Compound 42 [1]. This ensures new compounds are benchmarked against a compound with quantifiable, peer-reviewed liabilities.

Biomarker-Driven Studies in NAPRT1-Deficient Tumors

GNE-617 has been extensively used to validate NAPRT1 promoter methylation as a predictive biomarker for NAMPT inhibitor sensitivity across >400 cancer cell lines [1]. In tumor types where NAPRT1 is silenced, GNE-617 induces synthetic lethality by blocking the NAD⁺ salvage pathway. Its ability to reduce tumor NAD⁺ levels by >95% in NAPRT1-deficient xenografts makes it the reference compound for preclinical studies exploring this biomarker-dependent therapeutic strategy [2].

Application

Selection Property

Validation Focus

Phosphoribosylation mechanism studies

Adduct-dependent cellular potency profile

Target engagement vs biochemical inhibition decoupling

K342R resistance mechanism studies

Intermediate cross-resistance index

Structure-based resistance interpretation

CYP3A4 TDI screening studies

Documented TDI liability and low solubility

Comparator assay for ADME optimization

NAPRT1 deficiency biomarker model-response studies

Synthetic lethality response in NAPRT1-silenced models

NAD⁺ depletion endpoint and model-response evaluation

• [1] Shames DS, Elkins K, Walter K, et al. Loss of NAPRT1 expression by tumor-specific promoter methylation provides a novel predictive biomarker for NAMPT inhibitors. Clin Cancer Res. 2013;19(24):6912-6923. View Source
• [2] Del Nagro C, Xiao Y, Oeh J, et al. Abstract C150: Depletion of cellular NAD using the NAMPT inhibitor GNE-617 leads to oncosis blister cell death. Mol Cancer Ther. 2013;12(11_Supplement):C150. View Source